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Compound of Interest

Compound Name: Tribenuron

Cat. No.: B104746

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the tank-mixing compatibility of
tribenuron-methyl, a sulfonylurea herbicide, with other herbicides. The following sections detail
experimental protocols for assessing compatibility and present quantitative data on the efficacy
and crop safety of various tank-mix combinations. This information is intended to guide
researchers in developing effective and safe weed management strategies.

Introduction

Tribenuron-methyl is a selective, post-emergence herbicide widely used for the control of
broadleaf weeds in cereal crops.[1][2] It functions by inhibiting acetolactate synthase (ALS), an
enzyme essential for the biosynthesis of branched-chain amino acids in plants.[1] To broaden
the spectrum of weed control and manage herbicide resistance, tribenuron-methyl is often
tank-mixed with other herbicides.[1][3] However, the combination of different herbicide
chemistries can lead to various interactions, including synergism, antagonism, or additive
effects, which can impact both weed control efficacy and crop safety. These notes provide
protocols and data to inform the rational design of tribenuron-methyl tank-mixes.

Data on Tank-Mixing Compatibility of Tribenuron-
Methyl
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The following tables summarize quantitative data from field and pot studies on the tank-mixing
of tribenuron-methyl with various herbicides for the control of broadleaf and grassy weeds in
wheat.

Table 1: Efficacy of Tribenuron-Methyl Tank-Mixes on Broadleaf Weed Control in Wheat
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Table 2: Crop Safety of Tribenuron-Methyl Tank-Mixes in Wheat
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Experimental Protocols

This section outlines detailed methodologies for conducting experiments to evaluate the tank-

mixing compatibility of tribenuron-methyl.

Protocol for Evaluating Weed Control Efficacy and Crop
Phytotoxicity

This protocol describes a field experiment to assess the biological interaction of tribenuron-

methyl tank-mixes.
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Objective: To determine the efficacy and potential phytotoxicity of tribenuron-methyl when
tank-mixed with other herbicides on target weeds and the crop.

Materials:

o Certified seeds of the desired crop (e.g., wheat, Triticum aestivum L.)
e Tribenuron-methyl formulation (e.g., 75% WDG)

o Tank-mix partner herbicide(s)

» Non-ionic surfactant

o Calibrated research plot sprayer

o Personal Protective Equipment (PPE)

o Data collection tools (e.g., quadrats, biomass scales, notebooks)
Experimental Design:

e The experiment should be laid out in a Randomized Complete Block Design (RCBD) with at
least three replications.

» Plot size should be adequate for representative sampling (e.g., 5m x 3m).

e Treatments should include:

[e]

Untreated weedy check

Hand-weeded check

[e]

o

Tribenuron-methyl applied alone at different rates

[¢]

Tank-mix partner herbicide(s) applied alone

o

Tank-mix combinations of tribenuron-methyl and partner herbicide(s) at various rates.

Procedure:
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» Site Preparation: Prepare the experimental field to ensure uniform seedbed and weed
pressure.

e Sowing: Sow the crop at the recommended seed rate and depth.
» Herbicide Application:

o Apply herbicides post-emergence at the appropriate crop and weed growth stage (e.g.,
40-43 days after sowing for wheat).

o Calibrate the sprayer to deliver a constant and uniform spray volume (e.g., 200-400 L/ha).

o Prepare the spray solution by partially filling the tank with water, adding the required
amount of tribenuron-methyl, agitating, and then adding the tank-mix partner and
surfactant. Maintain continuous agitation.

o Data Collection:

o Weed Density and Biomass: At specified intervals (e.g., 3 and 6 weeks after treatment),
record the density and dry weight of individual weed species within randomly placed
quadrats in each plot.

o Crop Injury: Visually assess crop phytotoxicity at regular intervals using a 0-100% scale (0
= no injury, 100 = complete crop death).

o Crop Growth Parameters: Measure plant height, number of tillers per plant, etc.

o Yield and Yield Components: At maturity, harvest the crop from a designated area within
each plot to determine grain yield, thousand-grain weight, etc.

Data Analysis:
e Analyze the data using Analysis of Variance (ANOVA).

o Use Colby's method to determine the nature of the interaction (synergistic, antagonistic, or
additive). The expected response (E) for a mixture is calculated as: E = (X +Y) - (XY/100)
Where X is the percent inhibition by herbicide A at rate p, and Y is the percent inhibition by
herbicide B at rate q.
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o If the observed response is greater than E, the interaction is synergistic.

o If the observed response is less than E, the interaction is antagonistic.

o If the observed response is equal to E, the interaction is additive.
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Experimental Setup

[Site Preparation & Sowinga

Gandomized Complete Block DesigrD

:

Treatment Allocation:
- Untreated Control
- Herbicide A alone
- Herbicide B alone

- Tank Mix (A+B)

Appliration

Sprayer Calibration

El'ank-Mix PreparatiorD

Cost-emergence Application

Data Collection & Analysis

Weed Control Assessment Crop Injury Assessment
(visual rating)

Yield Measurement

(% mortality, biomass)

> Statistical Analysis ¢
GANOVA, Colby's MethodD

Interaction Type:
Synergism, Antagonism, or Additivity

Click to download full resolution via product page

Caption: Workflow for evaluating herbicide tank-mix compatibility.
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Protocol for Preparing Tank-Mix Solutions (Jar Test)

Before large-scale mixing, a jar test is crucial to determine the physical compatibility of the

tank-mix partners.

Objective: To assess the physical compatibility of tribenuron-methyl with other herbicide

formulations and adjuvants.

Materials:

A clear glass jar with a lid (1-liter capacity)
Water from the intended spray source
Tribenuron-methyl formulation

Tank-mix partner herbicide(s)

Adjuvant(s)

Pipettes or measuring cylinders

Procedure:

Add 500 ml of water to the jar.

Add the components in the correct mixing order (generally, wettable powders, water-
dispersible granules like tribenuron-methyl, then suspension concentrates, and finally
emulsifiable concentrates). Adjuvants are typically added last.

After adding each component, cap the jar and invert it 10-15 times to ensure thorough
mixing.

Let the mixture stand for 15-30 minutes and observe for any signs of incompatibility, such as
the formation of precipitates, flakes, gels, or separation into layers.

If any of these signs appear, the mixture is physically incompatible and should not be tank-
mixed.
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Caption: Protocol for conducting a jar test for physical compatibility.
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Mechanisms of Interaction and Signaling Pathways

Tribenuron-methyl belongs to the Group B herbicides, which inhibit the acetolactate synthase
(ALS) enzyme. The interaction with other herbicides can occur at various levels, including
absorption, translocation, and metabolism within the plant.

e Antagonism: This can occur when a tank-mix partner interferes with the uptake or
translocation of tribenuron-methyl, or when it induces a stress response in the weed that
reduces the efficacy of the ALS inhibitor. For instance, antagonism has been observed when
some ALS inhibitors are mixed with ACCase inhibitors.

e Synergism: This may happen if a partner herbicide facilitates the uptake of tribenuron-
methyl or inhibits its detoxification in the weed. The addition of glyphosate can enhance the
overall weed knockdown.

o Additive Effect: This is the most common interaction, where the combined effect of the
herbicides is equal to the sum of their individual effects.
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Caption: Types and mechanisms of herbicide interactions.
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Conclusion

Tank-mixing tribenuron-methyl with other herbicides can be an effective strategy to broaden
the weed control spectrum and manage resistance. However, the potential for antagonistic or
synergistic interactions, as well as crop injury, necessitates careful evaluation. The protocols
and data presented in these notes provide a framework for conducting such evaluations. It is
crucial to always perform a jar test for physical compatibility before tank-mixing and to conduct
small-scale field trials to confirm biological efficacy and crop safety under local conditions. The
addition of a non-ionic surfactant is generally recommended to enhance the performance of
tribenuron-methyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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